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Compound of Interest

Compound Name: Aniline hydrobromide

Cat. No.: B145842

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of aniline hydrobromide, a versatile
chemical compound with significant applications in organic synthesis and pharmaceutical
development. This document covers its fundamental identifiers, physicochemical properties,
synthesis methodologies, and its role in modulating critical biological pathways.

Core Identifiers and Properties

Aniline hydrobromide, also known as anilinium bromide, is the salt formed from the reaction
of the aromatic amine aniline with hydrobromic acid. It is a key starting material and
intermediate in various chemical syntheses.

Chemical Identifiers

A comprehensive list of identifiers for aniline hydrobromide is provided in Table 1, facilitating
its unambiguous identification in research and regulatory contexts.
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Identifier Value

CAS Number 542-11-0[1][2][3]

IUPAC Name aniline;hydrobromide[1]

Molecular Formula CeHsBrN[1]

Molecular Weight 174.04 g/mol [1]

InChi InChI=1S/C6H7N.BrH/c7-6-4-2-1-3-5-6;/h1-
5H,7H2;1H[1]

InChl Key KBPWECBBZZNAIE-UHFFFAOYSA-N[1]

Canonical SMILES

C1=CC=C(C=C1)N.Br[1]

Anilinium bromide, Phenylammonium

Synonyms

ynony bromide[4]
EINECS 208-801-9
PubChem CID 68330

Physicochemical and Spectral Data

The key physicochemical and spectral properties of aniline hydrobromide are summarized in

Table 2. This data is essential for its handling, characterization, and use in experimental

settings.
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Property Value
Appearance White to light yellow crystalline solid[2]
Solubility Soluble in water[1]
Melting Point 285°C (decomposes)
Crystallography Orthorhombic, Space Group P212121

Spectra available, specific peak data
13C NMR _

proprietary[1]

Spectra available, specific peak data
FTIR _

proprietary[1]

Spectra available, specific peak data
Raman

proprietary[1]

Synthesis and Experimental Protocols

Aniline hydrobromide is primarily synthesized through the acid-base reaction of aniline with
hydrobromic acid. While a specific, detailed protocol for aniline hydrobromide is not readily
available in the public domain, the following procedure for the analogous aniline hydrochloride
provides a representative experimental methodology.

Representative Synthesis of an Aniline Salt: Aniline
Hydrochloride

This protocol details the preparation of aniline hydrochloride, which can be adapted for the
synthesis of aniline hydrobromide by substituting hydrochloric acid with hydrobromic acid.

Materials:
¢ Aniline (75 g)
o Concentrated Hydrochloric Acid (80 ml)

» Evaporating dish
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e Oven

Procedure:

 In an evaporating dish, mix 75 g of aniline with 80 ml of concentrated hydrochloric acid.
» Heat the mixture to evaporate the solvent, leading to the crystallization of the salt.

» Dry the resulting aniline hydrochloride salt in an oven at 110-120°C.

This straightforward procedure can be modified for the synthesis of aniline hydrobromide by
using an equimolar amount of hydrobromic acid in place of hydrochloric acid.

Applications in Drug Development and Signaling
Pathway Modulation

Aniline and its derivatives are fundamental scaffolds in medicinal chemistry, forming the core of
numerous therapeutic agents.[5] They are particularly prominent in the development of kinase
inhibitors for cancer therapy.

Inhibition of EGFR Signaling Pathway

A notable class of aniline derivatives, 4-anilinoquinazolines, are potent inhibitors of the
Epidermal Growth Factor Receptor (EGFR), a key target in oncology.[2][6] EGFR is a receptor
tyrosine kinase that, upon activation, initiates downstream signaling cascades, primarily the
RAS/RAF/MEK/ERK and PI3K/AKT/mTOR pathways, which drive cell proliferation, survival,
and migration.[3]

The diagram below illustrates the mechanism of action of 4-anilinoquinazoline derivatives in
blocking the EGFR signaling pathway.
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EGFR signaling inhibition by 4-anilinoquinazoline derivatives.

The workflow for identifying and characterizing such inhibitors often involves a multi-step
process, from initial synthesis to biological evaluation.

Synthesis of

Aniline Derivatives

Purification &
Characterization
(NMR, MS, HPLC)

In vitro Kinase Assay
(EGFR Inhibition)

Cell-based Assays
(Anti-proliferative Activity)

Lead Optimization
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General workflow for the development of aniline-based kinase inhibitors.

Safety and Handling

Aniline hydrobromide is classified as a hazardous substance and requires careful handling. It
Is toxic if swallowed, in contact with skin, or if inhaled. It may also cause an allergic skin
reaction, serious eye damage, and is suspected of causing genetic defects and cancer.
Prolonged or repeated exposure can cause organ damage, and it is very toxic to aquatic life.
Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab
coat, should be worn at all times. All handling should be performed in a well-ventilated fume
hood.

Conclusion

Aniline hydrobromide is a compound of significant interest to researchers in organic
synthesis and drug discovery. Its utility as a precursor for a wide range of biologically active
molecules, particularly in the realm of kinase inhibitors, underscores its importance. A thorough
understanding of its chemical identifiers, properties, and safe handling procedures is crucial for
its effective and responsible use in a laboratory setting. This guide provides a foundational
resource for professionals working with this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145842#aniline-hydrobromide-cas-number-and-
identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?ID=C62533&Type=IR-SPEC&Index=1
https://www.ias.ac.in/article/fulltext/seca/015/05/0390-0395
https://www.benchchem.com/product/b145842#aniline-hydrobromide-cas-number-and-identifiers
https://www.benchchem.com/product/b145842#aniline-hydrobromide-cas-number-and-identifiers
https://www.benchchem.com/product/b145842#aniline-hydrobromide-cas-number-and-identifiers
https://www.benchchem.com/product/b145842#aniline-hydrobromide-cas-number-and-identifiers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b145842?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

